Cas no 98154-04-2 (7-Hydroxy-4-methoxy-1-indanone)

7-Hydroxy-4-methoxy-1-indanone Properties

Names and Identifiers

• 7-Hydroxy-4-methoxy-1-indanone
• 7-hydroxy-4-methoxy-2,3-dihydroinden-1-one
• AM1233
• 7-Hydroxy-4-methoxy-indan-1-one
• F19151
• DTXSID00541089
• 7-hydroxy-4-methoxy-2,3-dihydro-1H-inden-1-one
• 98154-04-2
• FT-0770258
• AC-23405
• MFCD09908135
• AKOS006311469
• SCHEMBL14451818
• 1H-Inden-1-one, 2,3-dihydro-7-hydroxy-4-methoxy-
• +Expand

• InChIKey： GTDPFEVASSGTHY-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H10O3/c1-13-9-5-4-8(12)10-6(9)2-3-7(10)11/h4-5,12H,2-3H2,1H3
• SMILES： COC1=C2CCC(=O)C2=C(C=C1)O

Computed Properties

• Exact Mass: 178.062994177g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 178.062994177g/mol
• Heavy Atom Count: 13
• Complexity: 214
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.8
• Topological Polar Surface Area: 46.5Ų